Cas no 105554-25-4 (2,4(1H,3H)-Quinazolinedione,7-amino-3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]-8-(iodo-125I)- (9CI))

• Product Name: 2,4(1H,3H)-Quinazolinedione,7-amino-3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]-8-(iodo-125I)- (9CI)
• CAS No: 105554-25-4
• MF: C₂₂H₂₂FIN₄O₃
• MW: 534.338113307953
• CID: 157841
• PubChem ID: 3080974
• Update Time: 2025-04-19

2,4(1H,3H)-Quinazolinedione,7-amino-3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]-8-(iodo-125I)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione,7-amino-3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]-8-(iodo-125I)- (9CI)
• 2,4(1H,3H)-Quinazolinedione,7-amino-3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]-8-(iodo-125...
• 7-amino-3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-8-iodanyl-1H-quinazoline-2,4-dione
• 7-amino-8-iodoketanserin
• 2,4(1H,3H)-Quinazolinedione, 7-amino-3-(2-(4-(4-fluorobenzoyl)-1-piperidinyl)ethyl)-8-(iodo-125I)-
• 7-amino-3-(2-{4-[(4-fluorophenyl)carbonyl]piperidin-1-yl}ethyl)-8-(~125~I)iodoquinazoline-2,4(1H,3H)-dione
• 7-Amino-8-(125I)-ketanserin
• DTXSID10147197
• 7-amino-3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-8-(125I)iodanyl-1H-quinazoline-2,4-dione
• 105554-25-4

• Inchi： 1S/C22H22FIN4O3/c23-15-3-1-13(2-4-15)20(29)14-7-9-27(10-8-14)11-12-28-21(30)16-5-6-17(25)18(24)19(16)26-22(28)31/h1-6,14H,7-12,25H2,(H,26,31)/i24-2
• InChI Key： GRIQEEZFSFFWGV-XXFZXMJFSA-N
• SMILES： [125I]C1=C(C=CC2=C1NC(N(C2=O)CCN1CCC(C(C2C=CC(=CC=2)F)=O)CC1)=O)N

Computed Properties

• Exact Mass: 534.072218
• Monoisotopic Mass: 534.072218
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7
• Surface Charge: 0
• Tautomer Count: 34
• XLogP3: 2.6

Experimental Properties

• Density: 1.61
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.651
• PSA: 101.45000
• LogP: 3.54200